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Compound of Interest

Compound Name: Bromophenol Blue

Cat. No.: B1667898 Get Quote

Bromophenol Blue: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

common laboratory applications of bromophenol blue. The information is intended to support

researchers, scientists, and professionals in drug development in utilizing this versatile dye

effectively and safely.

Core Chemical Properties
Bromophenol blue (3′,3″,5′,5″-tetrabromophenolsulfonphthalein) is a widely used dye in

laboratory settings, primarily as a pH indicator and a tracking dye in gel electrophoresis.[1][2][3]

Its chemical and physical properties are summarized below.
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Property Value References

Chemical Formula C₁₉H₁₀Br₄O₅S

Molecular Weight 669.96 g/mol

pKa 3.85 - 4.1

Melting Point 273 °C

Appearance Reddish-violet solid powder

Solubility

Freely soluble in NaOH

solutions, soluble in methanol,

ethanol, and benzene. Slightly

soluble in water.

pH Indicator Range
pH 3.0 (yellow) to pH 4.6

(blue/purple)

Maximum Absorbance (λmax)
~430-440 nm (acidic form),

~590-600 nm (basic form)

Chemical Structure and pH-Dependent Forms
Bromophenol blue's utility as a pH indicator stems from a structural change that occurs as a

function of hydrogen ion concentration. In acidic solutions, it exists in a protonated, lactone

form, which is yellow. As the pH increases, it deprotonates to an extended, quinoidal structure,

which is blue.

Visualization of pH-Dependent Structures
The following diagrams illustrate the chemical structure of bromophenol blue in its acidic and

basic forms.

Acidic Form (Yellow, pH < 3.0)
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Bromophenol Blue - Acidic (Lactone) Form

Basic Form (Blue, pH > 4.6)
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Bromophenol Blue - Basic (Quinoidal) Form

Logical Relationship of Color Change
The transition between the acidic and basic forms of bromophenol blue is a reversible

equilibrium, making it a reliable indicator for pH changes within its transition range.

Low pH (< 3.0)
[H+] is high

Protonated Form
(Lactone Structure)

Favors

High pH (> 4.6)
[H+] is low

Deprotonated Form
(Quinoidal Structure)

Favors+ OH-

Yellow Color

Results in

Blue Color

Results in

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1667898?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667898?utm_src=pdf-body
https://www.benchchem.com/product/b1667898?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667898?utm_src=pdf-body
https://www.benchchem.com/product/b1667898?utm_src=pdf-body
https://www.benchchem.com/product/b1667898?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH-Dependent Color Change of Bromophenol Blue

Experimental Protocols
Detailed methodologies for key laboratory applications of bromophenol blue are provided

below.

Synthesis of Bromophenol Blue
This protocol describes the synthesis of bromophenol blue from phenol red.

Materials:

Phenol red

Glacial acetic acid

Bromine

Procedure:

Dissolve 1 kg of phenol red in 3 liters of glacial acetic acid.

In a separate container, dissolve 0.64 liters of bromine in 0.8 liters of glacial acetic acid to

create a bromine-glacial acetic acid mixture.

Heat the phenol red solution to 60°C with constant stirring.

Slowly add the bromine-glacial acetic acid mixture dropwise to the heated phenol red

solution.

After the addition is complete, increase the temperature to 100-105°C and maintain the

reaction for two hours.

Filter the hot solution (80-100°C) to collect the crude sandy pink bromophenol blue
precipitate.

The crude product can be further purified by recrystallization from glacial acetic acid.
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Preparation of 6X DNA Loading Dye for Agarose Gel
Electrophoresis
This protocol outlines the preparation of a 6X loading dye using bromophenol blue for tracking

DNA samples during agarose gel electrophoresis.

Materials:

Bromophenol blue powder

Glycerol (85% or 100%)

Deionized or Milli-Q water (nuclease-free)

Composition of 6X DNA Loading Dye:

0.25% (w/v) bromophenol blue

60% (v/v) Glycerol

Procedure for preparing 10 ml of 6X DNA Loading Dye:

Weigh out 25 mg of bromophenol blue.

Transfer the powder to a 15-mL screw-capped tube.

Add 7.06 ml of 85% glycerol and 2.94 ml of deionized/Milli-Q water. If using a different

concentration of glycerol, adjust the volumes of glycerol and water accordingly.

Dissolve the contents completely by inverting the tube multiple times or using a vortexer.

Store the solution at -20°C for long-term storage or at room temperature for several weeks. It

is recommended to store in 1 ml aliquots.

Experimental Workflow for Agarose Gel Electrophoresis:
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Workflow for using Bromophenol Blue in Agarose Gel Electrophoresis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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